2-(4-Cyclobutylpiperazin-1-yl)ethan-1-amine
Overview
Description
2-(4-Cyclobutylpiperazin-1-yl)ethan-1-amine, also known as CBPEA, is a synthetic compound with a wide range of applications in scientific research. It is an amine with a cyclobutyl ring and a piperazine ring, making it an effective chemical tool for investigating a variety of biochemical and physiological processes. CBPEA has been used in a variety of experiments, including those involving enzyme inhibition, receptor binding, and protein-protein interactions.
Scientific Research Applications
Synthesis and Evaluation as Inhibitors : 2-(4-Cyclobutylpiperazin-1-yl)ethan-1-amine and its derivatives have been synthesized and evaluated for various biological activities. For instance, derivatives of ethane-1,2-diyl)bis(3-((5-bromo-6-methyl-2-tertiaryamino pyrimidin-4-yl)thio)-4H-1,2,4-triazol-4-amine, related in structure to 2-(4-Cyclobutylpiperazin-1-yl)ethan-1-amine, were synthesized and evaluated as potential inhibitors of 15-lipoxygenase, showing significant inhibitory activities (Asghari et al., 2016).
Endosomolytic Polymers : Certain poly(amido-amine)s (PAAs) derived from similar structures have been prepared and studied for their biological properties, showing nontoxic behavior and pH-dependent hemolysis, suggesting their potential use in drug delivery systems (Ferruti et al., 2000).
Antibacterial Activity : Compounds structurally related to 2-(4-Cyclobutylpiperazin-1-yl)ethan-1-amine have been synthesized and exhibited notable antibacterial activities. For instance, a study synthesized benzyl piperazine with pyrimidine and isoindolinedione derivatives under microwave irradiation, and these compounds were screened for their antibacterial activity (Merugu et al., 2010).
Consecutive Three-Component Synthesis : A consecutive three-component synthesis of 1-(hetero)-aryl-2-(2-(hetero)aryl-oxazol-5-yl) ethanones, related to the structure of 2-(4-Cyclobutylpiperazin-1-yl)ethan-1-amine, was developed for potential pharmacological applications, showcasing the versatility of these compounds in synthesizing complex molecular architectures (Merkul & Müller, 2006).
properties
IUPAC Name |
2-(4-cyclobutylpiperazin-1-yl)ethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H21N3/c11-4-5-12-6-8-13(9-7-12)10-2-1-3-10/h10H,1-9,11H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YBPYYIODAINOMZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)N2CCN(CC2)CCN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H21N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
183.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Cyclobutylpiperazin-1-yl)ethan-1-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7-chloro-2,3-dihydrobenzo[f][1,4]oxazepine-4(5H)-carboximidamide](/img/structure/B1477712.png)
![2-chloro-1-(2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)butan-1-one](/img/structure/B1477715.png)
